Cas no 1804679-26-2 (6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804679-26-2
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4829399
• Update Time: 2025-06-08

6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O3/c1-15-6-5(14)2-4(3-12)13-7(6)16-8(9,10)11/h2H,3,12H2,1H3,(H,13,14)
• InChI Key： MXWOWTNGEGGNQV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(CN)N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 0.6
• Topological Polar Surface Area: 73.6

Additional information on 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804679-26-2)

6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804679-26-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring a hydroxy group at the 4-position and a methoxy group at the 3-position, contributes to its distinct chemical properties and reactivity.

The growing interest in 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine is driven by its applications in developing novel therapeutic agents. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and biologically active compounds. The presence of the trifluoromethoxy moiety, a common feature in modern pharmaceuticals, enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for drug design.

In the context of green chemistry and sustainable synthesis, 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine aligns with the industry's shift toward environmentally friendly processes. Its synthesis often involves catalytic methods and atom-efficient reactions, reducing waste and energy consumption. This aspect resonates with the increasing demand for eco-friendly chemical production, a topic frequently searched by professionals in the field.

The compound's versatility extends to agrochemical applications, where its structural features contribute to the development of crop protection agents. The pyridine core and functionalized side chains enable interactions with biological targets, offering potential solutions for pest resistance management. As agriculture faces challenges like climate change and food security, such innovations are critical for sustainable farming practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine. These methods ensure purity and confirm structural integrity, addressing common queries about quality control in chemical synthesis. The compound's physicochemical properties, including solubility and stability, are also key considerations for researchers exploring its applications.

In summary, 6-(Aminomethyl)-4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804679-26-2) represents a promising avenue for scientific advancement. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a compound of significant interest. As research continues, its potential to address global challenges in health and agriculture will likely expand, making it a focal point for future studies.